Cas no 898771-08-9 (3-Cyano-4'-piperidinomethyl benzophenone)

• Product Name: 3-Cyano-4'-piperidinomethyl benzophenone
• CAS No: 898771-08-9
• MF: C₂₀H₂₀N₂O
• MW: 304.385604858398
• MDL: MFCD03841446
• CID: 994185
• PubChem ID: 24724280
• Update Time: 2025-06-09

3-Cyano-4'-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 3-[4-(piperidin-1-ylmethyl)benzoyl]benzonitrile
• 3-CYANO-4'-PIPERIDINOMETHYL BENZOPHENONE
• 3-CYANO-4'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• MFCD03841446
• 898771-08-9
• AKOS016019820
• DTXSID30642679
• 3-{4-[(Piperidin-1-yl)methyl]benzoyl}benzonitrile
• 3-cyano-4'-piperidinomethylbenzophenone
• 3-Cyano-4'-piperidinomethyl benzophenone

• MDL： MFCD03841446
• Inchi： 1S/C20H20N2O/c21-14-17-5-4-6-19(13-17)20(23)18-9-7-16(8-10-18)15-22-11-2-1-3-12-22/h4-10,13H,1-3,11-12,15H2
• InChI Key： PPBVFMLUKQBXDZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)C1C=CC(=CC=1)CN1CCCCC1

Computed Properties

• Exact Mass: 304.15800
• Monoisotopic Mass: 304.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.10000
• LogP: 3.71308

Additional information on 3-Cyano-4'-piperidinomethyl benzophenone

Research Briefing on 3-Cyano-4'-piperidinomethyl benzophenone (CAS: 898771-08-9): Recent Advances and Applications

3-Cyano-4'-piperidinomethyl benzophenone (CAS: 898771-08-9) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile scaffold for designing novel therapeutic agents, particularly in the context of kinase inhibition and targeted cancer therapies. This briefing provides an overview of the latest research findings, focusing on its synthesis, biological activity, and potential clinical applications.

The compound's structural features, including the cyano group and piperidinomethyl moiety, contribute to its unique pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-Cyano-4'-piperidinomethyl benzophenone exhibits potent inhibitory activity against a subset of tyrosine kinases, which are critical targets in oncology. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the kinase active site, revealing key interactions that enhance its selectivity and efficacy.

Further investigations have highlighted the compound's potential in addressing drug resistance mechanisms. For instance, a preclinical study conducted by researchers at the National Cancer Institute (NCI) showed that derivatives of 3-Cyano-4'-piperidinomethyl benzophenone could overcome resistance to first-line kinase inhibitors in certain cancer cell lines. This finding underscores the compound's utility as a lead structure for developing next-generation therapeutics.

In addition to its anticancer properties, recent work has explored the compound's application in neurodegenerative diseases. A 2024 publication in ACS Chemical Neuroscience reported that 3-Cyano-4'-piperidinomethyl benzophenone derivatives exhibit neuroprotective effects in models of Alzheimer's disease, potentially through modulation of tau protein aggregation. These findings open new avenues for repurposing the compound in CNS disorders.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 3-Cyano-4'-piperidinomethyl benzophenone. Current research efforts are focused on structural modifications to improve its bioavailability and reduce off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical candidates.

In conclusion, 3-Cyano-4'-piperidinomethyl benzophenone (CAS: 898771-08-9) represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted pharmacological activities and adaptability as a molecular scaffold position it as a valuable asset in the ongoing quest for innovative therapeutics. Future research will likely expand its utility across diverse therapeutic areas, reinforcing its significance in the chemical biology and medicinal chemistry landscape.